6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine

• IUPAC Name: 6-chloro-3-methyl-2H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C6H5ClN4/c1-3-4-2-8-6(7)9-5(4)11-10-3/h2H,1H3,(H,8,9,10,11)
• InChI Key: GAIAJUYBHMCMHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NC(=NC2=NN1)Cl
• Molecular Formula: C6H5ClN4
• DSSTOX Substance ID: DTXSID701246589
• Molecular Weight: 168.58 g/mol
• CAS RN: 871254-63-6

Description

6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine is a chemical compound with the molecular formula C6H5ClN4. It has a molecular weight of 168.59. It is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5ClN4/c1-3-4-2-8-6(7)9-5(4)11-10-3/h2H,1H3,(H,8,9,10,11) and the InChI key is GAIAJUYBHMCMHP-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown solid. It has a molecular weight of 168.59. The storage temperature is in an inert atmosphere, 2-8°C.

Scientific Research Applications

Synthesis and Intermediate Role

• Synthesis Process : A novel derivative, 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, was synthesized through a two-step process, starting from a commercially available precursor. This compound serves as an intermediate for various disubstituted 1-methyl-1H-pyrazolo[3,4-d]pyrimidines, hinting at its role in creating substances with potential pharmacological properties (Ogurtsov & Rakitin, 2021).

Potential in Antiviral and Antitumor Applications

• Antiviral and Antitumor Properties : Various pyrazolo[3,4-d]pyrimidine derivatives, including those with a 6-chloro-3-methyl substitution, were investigated for potential antiparasitic, antiviral, and antitumor activities. These compounds showed significant in vitro activity against HSV-2, and one derivative exhibited potent activity against measles with low toxicity. Some derivatives also inhibited the growth of L1210 and P388 leukemia in vitro (Ugarkar et al., 1984).

Antimicrobial Applications

• Antimicrobial Effects : New pyrazolo[3,4-d]pyrimidine derivatives demonstrated moderate to strong antimicrobial activity, comparable to reference drugs like tobramycin and fluconazole. These findings suggest their potential use in developing antimicrobial agents (Eweas et al., 2011).

Biological Activity and Potential Therapeutic Uses

• Biological Activity : 1-Benzoyl-substituted 6-(methylthio)-4-chloro-1H-pyrazolo[3,4-d]pyrimidines were found to be non-toxic and possessed pronounced analgesic activity in experimental models, highlighting their therapeutic potential (Ofitserova et al., 2020).
• Anti-Inflammatory Activity : Synthesized 4-(4-substituted benzoylamino)pyrazolo[3,4-d]pyrimidines showed appreciable anti-inflammatory activity, especially compounds with electron-withdrawing groups like chloro and fluoro substitutions (Kota et al., 2011).

Other Potential Applications

• Chemical Structure Studies : Research on N4-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines, related to the pyrazolo[3,4-d]pyrimidine structure, contributed to the understanding of hydrogen bonding in these compounds, which could inform further pharmaceutical developments (Trilleras et al., 2008).

Safety and Hazards

The safety information for 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine includes the following hazard statements: H302-H315-H319-H332-H335. The precautionary statements include P280-P305+P351+P338-P310.

Mechanism of Action

Target of Action

The primary target of 6-Chloro-3-methyl-1H-pyrazolo[3,4-D]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from the G1 phase to the S phase .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This compound binds to the active site of CDK2, forming essential hydrogen bonds with Leu83 . The inhibition of CDK2 prevents the progression of the cell cycle from the G1 phase to the S phase .

Biochemical Pathways

The inhibition of CDK2 by this compound affects the cell cycle pathway . By preventing the transition from the G1 phase to the S phase, this compound disrupts the normal progression of the cell cycle . This disruption can lead to cell cycle arrest and apoptosis, particularly in cancer cells .

Pharmacokinetics

These properties can help predict the observed antitumor activity .

Result of Action

The inhibition of CDK2 by this compound leads to significant alterations in cell cycle progression . This results in the induction of apoptosis within cells, particularly cancer cells . The compound has shown potent cytotoxic activities against various cell lines, including MCF-7, HCT-116, and HepG-2 .